Cas no 2171654-06-9 (4-(5-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171654-06-9
• MF: C₂₅H₂₂ClN₃O₅
• MW: 479.912285327911
• CID: 5760567
• PubChem ID: 165807240
• Update Time: 2025-05-24

4-(5-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1494519
• 4-[(5-chloropyridin-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171654-06-9
• 4-(5-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C25H22ClN3O5/c26-15-9-11-22(27-13-15)29-24(32)21(10-12-23(30)31)28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,11,13,20-21H,10,12,14H2,(H,28,33)(H,30,31)(H,27,29,32)
• InChI Key： QMWXBCBENKHFIB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.1247985g/mol
• Monoisotopic Mass: 479.1247985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 4-(5-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(5-Chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171654-06-9, known as 4-(5-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure, which incorporates both a chloropyridine moiety and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable intermediate in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have highlighted the importance of such molecules in constructing bioactive compounds. The chloropyridine group, a well-known heterocyclic structure, is often associated with various pharmacological activities, including antimicrobial and antitumor properties. In this compound, the chloropyridine moiety is further functionalized with a carbamoyl group, enhancing its potential for interaction with biological targets. The presence of the Fmoc group, a widely used protecting group in peptide chemistry, underscores its utility in constructing more complex molecules through stepwise assembly.

One of the most intriguing aspects of this compound is its ability to serve as a versatile building block in medicinal chemistry. Researchers have exploited its structure to develop novel peptidomimetics and small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated that analogs of this compound can modulate enzyme activity by mimicking natural substrates or competitive inhibitors. Such findings have opened new avenues for designing drugs with improved potency and selectivity.

From a synthetic standpoint, the construction of 4-(5-chloropyridin-2-yl)carbamoyl-4-Fmoc-butanoic acid involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the chloropyridine derivative, followed by coupling reactions to introduce the Fmoc group and the butanoic acid moiety. These steps require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in these synthetic protocols have significantly improved the scalability and cost-effectiveness of producing this compound.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed key interactions between this molecule and potential biological targets, providing insights into its binding modes and pharmacokinetic profiles. Such computational approaches are increasingly being used to guide experimental efforts, accelerating the discovery process and reducing reliance on trial-and-error methods.

In conclusion, 4-(5-chloropyridin-2-yl)carbamoyl-4-Fmoc-butanoic acid represents a prime example of how modern chemical synthesis and computational techniques are driving innovation in drug discovery. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool for constructing bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an even more prominent role in advancing medicinal chemistry.